Cas no 805228-36-8 (1H-IMIDAZOLIUM, 1,3-BIS(CARBOXYMETHYL)-, CHLORIDE)

1H-IMIDAZOLIUM, 1,3-BIS(CARBOXYMETHYL)-, CHLORIDE structure
805228-36-8 structure
Product Name:1H-IMIDAZOLIUM, 1,3-BIS(CARBOXYMETHYL)-, CHLORIDE
CAS No:805228-36-8
MF:C7H9ClN2O4
MW:220.610360860825
CID:3221371
PubChem ID:86762742
Update Time:2025-04-21

1H-IMIDAZOLIUM, 1,3-BIS(CARBOXYMETHYL)-, CHLORIDE Chemical and Physical Properties

Names and Identifiers

    • 1H-IMIDAZOLIUM, 1,3-BIS(CARBOXYMETHYL)-, CHLORIDE
    • SWGASSWPIUTQKR-UHFFFAOYSA-N
    • 1,3-bis(carboxymethyl)imidazolium chloride
    • 1,3-Bis(carboxymethyl)1H-imidazol-3-ium chloride
    • SCHEMBL16020681
    • 805228-36-8
    • 1,3-Bis(carboxymethyl)-1H-imidazol-3-ium chloride
    • Inchi: 1S/C7H8N2O4.ClH/c10-6(11)3-8-1-2-9(5-8)4-7(12)13;/h1-2,5H,3-4H2,(H-,10,11,12,13);1H
    • InChI Key: SWGASSWPIUTQKR-UHFFFAOYSA-N
    • SMILES: [Cl-].OC(C[N+]1C=CN(CC(=O)O)C=1)=O

Computed Properties

  • Exact Mass: 220.0250845Da
  • Monoisotopic Mass: 220.0250845Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 197
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.4Ų
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